Cas no 791098-84-5 ((1R)-1-(2,4-difluorophenyl)ethan-1-amine)

(1R)-1-(2,4-difluorophenyl)ethan-1-amine structure
791098-84-5 structure
Product Name:(1R)-1-(2,4-difluorophenyl)ethan-1-amine
CAS No:791098-84-5
MF:C8H9F2N
MW:157.16056895256
MDL:MFCD06761833
CID:562300
PubChem ID:2543248
Update Time:2024-10-27

(1R)-1-(2,4-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,4-Difluorophenyl)ethanamine
    • (R)-1-(2,4-DIFLUOROPHENYL)ETHANAMINE-HCL
    • [(R)-1-(2,4-Difluorophenyl)ethyl]amine
    • Benzenemethanamine,2,4-difluoro-a-methyl-,(aR)-
    • 1-(2,4-difluorophenyl)ethanamine,hydrochloride
    • (R)-1-(2,4-Difluorophenyl)ethanamine hydrochloride
    • (r)-1-(2,4-difluorophenyl)ethanamine hcl
    • (R)-1-(2,4-difluorophenyl)ethylamine hydrochloride
    • (1R)-1-(2,4-difluorophenyl)ethanamine hydrochloride
    • (1R)-1-(2,4-difluorophenyl)ethan-1-amine hydrochloride
    • BWIGKZOWBCNPTI-NUBCRITNSA-N
    • RL05054
    • ST2402545
    • AB0000566
    • (R)
    • (1R)-1-(2,4-difluorophenyl)ethan-1-amine
    • (1R)-1-(2,4-difluorophenyl)ethanamine
    • (DL) 2,4-Difluorobenzenemethanamine-alpha-methyl
    • VBPKWFKAYDHOQW-RXMQYKEDSA-N
    • CS-0000372
    • MFCD06761833
    • BCP07396
    • AKOS022183095
    • 791098-84-5
    • AS-62595
    • EN300-71885
    • Benzenemethanamine, 2,4-difluoro--methyl-, (R)-
    • SCHEMBL1006021
    • (R)-1-(2,4-Difluorophenyl)ethan-1-amine
    • AM20041180
    • (αR)-2,4-Difluoro-α-methylbenzenemethanamine (ACI)
    • MDL: MFCD06761833
    • Inchi: 1S/C8H9F2N/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m1/s1
    • InChI Key: VBPKWFKAYDHOQW-RXMQYKEDSA-N
    • SMILES: FC1C=C(C=CC=1[C@@H](C)N)F

Computed Properties

  • Exact Mass: 157.07000
  • Monoisotopic Mass: 157.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 175.4±25.0 °C at 760 mmHg
  • Flash Point: 72.8℃
  • Refractive Index: 1.493
  • PSA: 26.02000
  • LogP: 2.68480
  • Vapor Pressure: No data available

(1R)-1-(2,4-difluorophenyl)ethan-1-amine Security Information

(1R)-1-(2,4-difluorophenyl)ethan-1-amine Pricemore >>

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